4-(3-Chloro-5-fluorophenyl)benzonitrile

• IUPAC Name: 4-(3-chloro-5-fluorophenyl)benzonitrile
• InChI: InChI=1S/C13H7ClFN/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-7H
• InChI Key: MIDWMQUVIBOKEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C13H7ClFN
• DSSTOX Substance ID: DTXSID10742686
• Molecular Weight: 231.65 g/mol
• CAS RN: 1237749-88-0

Description

“4-(3-Chloro-5-fluorophenyl)benzonitrile” is a chemical compound with the CAS Number: 1237749-88-0. It has a molecular weight of 231.66 and its IUPAC name is 3’-chloro-5’-fluoro [1,1’-biphenyl]-4-carbonitrile.

Molecular Structure Analysis

The InChI code for “4-(3-Chloro-5-fluorophenyl)benzonitrile” is 1S/C13H7ClFN/c14-12-5-11 (6-13 (15)7-12)10-3-1-9 (8-16)2-4-10/h1-7H. The InChI key is MIDWMQUVIBOKEL-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The molecular formula of “4-(3-Chloro-5-fluorophenyl)benzonitrile” is C13H7ClFN. It has a molecular weight of 231.66.

Scientific Research Applications

• Chemical Synthesis

  • Application : “4-(3-Chloro-5-fluorophenyl)benzonitrile” is a chemical compound used in the synthesis of various other compounds.
  • Method of Application : The specific methods of application can vary greatly depending on the desired end product. Typically, this compound would be used as a reagent in a chemical reaction.
  • Results : The outcomes of these reactions would also depend on the specific reaction conditions and the other reagents used.

• Agrochemical and Pharmaceutical Industries

  • Application : A paper discusses the synthesis and applications of trifluoromethylpyridines, which could potentially involve “4-(3-Chloro-5-fluorophenyl)benzonitrile”, in the agrochemical and pharmaceutical industries.
  • Method of Application : The paper provides an overview of the synthesis and applications of trifluoromethylpyridines and its derivatives.
  • Results : The paper mentions that several trifluoromethylpyridine derivatives are used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

• Material Science

  • Application : This compound could potentially be used in the field of material science.
  • Method of Application : The specific methods of application would depend on the particular material being synthesized and its intended use.
  • Results : The outcomes would vary based on the specific material and its properties.

• Chromatography

  • Application : “4-(3-Chloro-5-fluorophenyl)benzonitrile” could potentially be used in chromatography, a laboratory technique for the separation of a mixture.
  • Method of Application : In chromatography, this compound could be used as a stationary phase or as a part of the mobile phase, depending on the specific type of chromatography being used.
  • Results : The results would depend on the specific mixture being separated and the type of chromatography used.

• Bulk Custom Synthesis

  • Application : This compound could potentially be used in bulk custom synthesis.
  • Method of Application : The specific methods of application would depend on the particular synthesis being carried out.
  • Results : The outcomes would vary based on the specific synthesis and its products.

• Pharmaceuticals

  • Application : A review discusses the synthesis and applications of trifluoromethylpyridines, which could potentially involve “4-(3-Chloro-5-fluorophenyl)benzonitrile”, in the pharmaceutical industry.
  • Method of Application : The review provides an overview of the synthesis and applications of trifluoromethylpyridines and its derivatives.
  • Results : The review mentions that several trifluoromethylpyridine derivatives are used in the pharmaceutical industry; five pharmaceutical products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials.